Cas no 863022-76-8 (N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-methoxyphenyl)-3-methylbutanamide)

• Product Name: N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-methoxyphenyl)-3-methylbutanamide
• CAS No: 863022-76-8
• MF: C₁₆H₂₁NO₄S
• MW: 323.407243490219
• CID: 5791685
• PubChem ID: 16798427
• Update Time: 2025-06-14

N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-methoxyphenyl)-3-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• SR-01000008460
• SR-01000008460-1
• AKOS024595722
• N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-N-(4-methoxyphenyl)-3-methylbutanamide
• F0678-0927
• 863022-76-8
• N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-methoxyphenyl)-3-methylbutanamide
• N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-methoxyphenyl)-3-methylbutanamide
• Butanamide, N-(2,3-dihydro-1,1-dioxido-3-thienyl)-N-(4-methoxyphenyl)-3-methyl-

• Inchi： 1S/C16H21NO4S/c1-12(2)10-16(18)17(14-8-9-22(19,20)11-14)13-4-6-15(21-3)7-5-13/h4-9,12,14H,10-11H2,1-3H3
• InChI Key： IWOCLIZZOLCRQY-UHFFFAOYSA-N
• SMILES： S1(C=CC(C1)N(C1C=CC(=CC=1)OC)C(CC(C)C)=O)(=O)=O

Computed Properties

• Exact Mass: 323.11912932g/mol
• Monoisotopic Mass: 323.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.245±0.06 g/cm3(Predicted)
• Boiling Point: 536.4±50.0 °C(Predicted)
• pka: 0.70±0.20(Predicted)

Additional information on N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-methoxyphenyl)-3-methylbutanamide

Comprehensive Analysis of N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-methoxyphenyl)-3-methylbutanamide (CAS No. 863022-76-8)

The compound N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-methoxyphenyl)-3-methylbutanamide, identified by its CAS No. 863022-76-8, is a specialized organic molecule with a unique structural framework. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. Its molecular structure combines a thiophene ring with a methoxyphenyl group, offering intriguing reactivity and binding properties that make it a candidate for further study in medicinal chemistry.

In recent years, the demand for novel sulfone-containing compounds like N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-methoxyphenyl)-3-methylbutanamide has surged, driven by their role in modulating biological pathways. Researchers are particularly interested in how the sulfonyl group and methoxy substituent influence the compound's pharmacokinetics and pharmacodynamics. This aligns with current trends in precision medicine, where tailored molecular designs are critical for targeting specific diseases.

The synthesis of CAS No. 863022-76-8 involves multi-step organic reactions, often starting from 3-methylbutanoic acid derivatives and incorporating thiophene sulfones under controlled conditions. Its purity and stability are paramount for experimental reproducibility, making it a subject of interest in analytical chemistry circles. Advanced techniques like HPLC and NMR spectroscopy are routinely employed to characterize this compound, ensuring its suitability for high-throughput screening assays.

From a commercial perspective, N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-methoxyphenyl)-3-methylbutanamide is often sought after by pharmaceutical companies exploring enzyme inhibitors or receptor modulators. Its structural motifs are reminiscent of bioactive molecules used in treating inflammatory and metabolic disorders, sparking curiosity about its untapped therapeutic potential. Discussions in online forums frequently revolve around its solubility profiles, shelf-life, and compatibility with common excipients.

Environmental and safety considerations are also pivotal when handling CAS No. 863022-76-8. While not classified as hazardous, proper storage in anhydrous conditions and avoidance of prolonged exposure to light are recommended to maintain its integrity. These precautions align with broader industry shifts toward sustainable lab practices and green chemistry principles.

In summary, N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-methoxyphenyl)-3-methylbutanamide represents a compelling case study at the intersection of synthetic chemistry and drug development. Its CAS No. 863022-76-8 serves as a gateway for researchers investigating sulfone-based therapeutics, while its nuanced properties continue to inspire innovation across scientific disciplines.